Cas no 1159687-92-9 (4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine)

• Product Name: 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine
• CAS No: 1159687-92-9
• MF: C₂₁H₂₉N₃
• MW: 323.475064992905
• CID: 3167399
• PubChem ID: 84819684
• Update Time: 2025-06-09

4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine
• 1159687-92-9
• 1-Piperazinamine, N-(4-phenylbutyl)-4-(phenylmethyl)-

• Inchi： 1S/C21H29N3/c1-3-9-20(10-4-1)11-7-8-14-22-24-17-15-23(16-18-24)19-21-12-5-2-6-13-21/h1-6,9-10,12-13,22H,7-8,11,14-19H2
• InChI Key： VUNFMBUWXYAXQJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(CC1)NCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.236147938Da
• Monoisotopic Mass: 323.236147938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine

Introduction to 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine (CAS No. 1159687-92-9)

4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine, identified by its Chemical Abstracts Service (CAS) number 1159687-92-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine, characterized by the presence of a benzyl group and a 4-phenylbutyl side chain attached to a piperazine ring, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine have been subjects of extensive study, particularly in the context of developing novel pharmacological agents. The compound’s molecular architecture suggests potential interactions with various biological targets, making it a valuable scaffold for drug discovery. Recent advancements in medicinal chemistry have highlighted the importance of optimizing such piperazine derivatives to enhance their pharmacokinetic profiles and therapeutic efficacy.

In recent years, researchers have been exploring the pharmacological potential of 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine in several therapeutic areas. One notable area of interest is its role as a precursor or analog in the development of drugs targeting central nervous system (CNS) disorders. Piperazine derivatives are known to modulate neurotransmitter systems, particularly those involving dopamine, serotonin, and norepinephrine. The structural modifications present in 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine may confer specific binding affinities to these receptors, making it a promising candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the compound has shown promise in preclinical studies as an antagonist or partial agonist for certain G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play crucial roles in cellular signaling pathways, and their dysregulation is associated with a wide range of diseases. By fine-tuning the substituents on the piperazine ring, researchers aim to develop ligands that can selectively interact with specific GPCRs, thereby minimizing side effects and improving patient outcomes.

The synthetic route to 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine involves multi-step organic transformations, including nucleophilic substitution reactions, alkylation, and cyclization processes. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency. These techniques not only enhance the scalability of production but also allow for greater flexibility in modifying the molecular structure for tailored pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine with biological targets. By employing techniques such as docking simulations and quantum mechanical calculations, researchers can predict how this compound interacts with proteins and enzymes at an atomic level. This information is invaluable for designing derivatives with improved binding affinity and selectivity. Furthermore, computational approaches help in identifying potential metabolic pathways and predicting drug-like properties, which are essential for optimizing lead compounds before they enter clinical trials.

The pharmacokinetic profile of 4-Benzyl-N-(4-phenylbutyl)piperazin-1-amine is another critical aspect that has been thoroughly investigated. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways significantly influence its therapeutic potential. In vitro studies have been conducted to assess its interaction with cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceuticals. Understanding these interactions is crucial for predicting drug-drug interactions and ensuring safe co-administration with other medications.

Preclinical toxicology studies have also been performed to evaluate the safety profile of 4-Benzyl-N-(4-phenylbutil)piperazin--1--amine. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations. The results from these experiments provide essential data on dosage thresholds and potential long-term effects, guiding researchers in determining appropriate dosing regimens for future clinical trials. The compound’s favorable safety profile in preclinical studies has positioned it as a promising candidate for further development into novel therapeutics.

The potential applications of 4-Benzly-N-(4--phnylbutul)piperazin--1--amine extend beyond CNS disorders. Emerging research suggests its utility in treating inflammatory conditions by modulating immune responses through interaction with cytokine receptors or inflammatory signaling pathways. Additionally, its structural similarity to known antipsychotic agents has prompted investigations into its efficacy as an adjunct therapy for psychotic disorders.

In conclusion, 4-Benzly-N-( -phnylbutul)piperzin--1--mine (CAS No . 1159687--92--9) represents a significant advancement in pharmaceutical research due to its unique structural features . Its synthesis , pharmacological properties , computational studies , pharmacokinetic profile , .and toxicological assessments collectively underscore its potential as a therapeutic agent . Further clinical investigations are warranted .to fully elucidate its .therapeutic benefits .and refine .its .developmental trajectory . p >